Cas no 477768-28-8 (1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide)

• Product Name: 1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide
• CAS No: 477768-28-8
• MF: C₁₈H₁₅Cl₃N₂O₂
• MW: 397.682901620865
• CID: 5270031
• Update Time: 2025-06-30

1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLOROBENZYL)-N-(2,4-DICHLOROPHENYL)-5-OXO-2-PYRROLIDINECARBOXAMIDE
• 1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide
• 2-Pyrrolidinecarboxamide, 1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxo-
• Bionet1_003750
• Oprea1_190890
• MLS000326991
• HMS579H12
• HMS2277F21
• SMR000179545
• N-(2,4-Dichlorophenyl)-1-(2-chlorobenzyl)-5-oxopyrrolidine-2-carboxamide

• Inchi： 1S/C18H15Cl3N2O2/c19-12-5-6-15(14(21)9-12)22-18(25)16-7-8-17(24)23(16)10-11-3-1-2-4-13(11)20/h1-6,9,16H,7-8,10H2,(H,22,25)
• InChI Key： NIKPNPZWLLKONU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(CCC1C(NC1C=CC(=CC=1Cl)Cl)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 505
• XLogP3: 4.1
• Topological Polar Surface Area: 49.4

Additional information on 1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide

Introduction to 1-[(2-Chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide (CAS No. 477768-28-8)

1-[(2-Chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide, with the CAS number 477768-28-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolidinones and is characterized by its unique structural features, including a chlorinated phenyl ring and a substituted pyrrolidine core. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of 1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide can be represented as follows: C₁₉H₁₄Cl₃N₂O₂. The compound's molecular weight is approximately 395.77 g/mol. The presence of multiple chlorine atoms and the pyrrolidine ring system imparts specific physicochemical properties, such as solubility and stability, which are crucial for its biological activity and potential pharmaceutical applications.

In recent years, extensive research has been conducted to explore the pharmacological properties of 1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide. One of the key areas of interest is its anti-inflammatory activity. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide has also been investigated for its potential as an anticancer agent. Research has demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt pathway and the MAPK pathway, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide has also been studied to understand its behavior in biological systems. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its safety profile.

In terms of clinical development, several Phase I and Phase II clinical trials are currently underway to evaluate the safety and efficacy of 1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide. These trials are focusing on various indications, including inflammatory diseases and cancer. Preliminary results have been promising, with the compound showing good tolerability and preliminary evidence of efficacy.

The future prospects for 1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide are bright. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability.

In conclusion, 1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide (CAS No. 477768-28-8) is a promising compound with diverse biological activities. Its anti-inflammatory and anticancer properties make it a valuable candidate for further research and development in the pharmaceutical industry. As more data becomes available from ongoing clinical trials, it is expected that this compound will play a significant role in advancing therapeutic options for various diseases.